Cas no 1245908-97-7 ((S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1245908-97-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5526978
• Update Time: 2025-08-05

(S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-5-6-9(13)8-12-4/h9H,5-8H2,1-3H3/t9-/m0/s1
• InChI Key： RHJWPRSOYYDGJX-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1C[N+]#[C-]

Additional information on (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester

(S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester: A Versatile Building Block in Medicinal Chemistry

(S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1245908-97-7) represents a critical intermediate in the synthesis of bioactive molecules with diverse pharmacological applications. This compound, characterized by its unique pyrrolidine ring structure and tert-Butyl Ester functionality, has gained significant attention in recent years due to its potential in drug discovery and chemical biology. The combination of an isocyanomethyl group with a tert-Butyl Ester moiety provides a versatile platform for functional group manipulation, enabling the development of novel therapeutics targeting a wide range of biological pathways.

Recent advances in medicinal chemistry have highlighted the importance of pyrrolidine-derived scaffolds in the design of small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that tert-Butyl Ester derivatives of pyrrolidine carboxylic acids exhibit enhanced metabolic stability and improved cellular permeability, making them ideal candidates for oral drug formulations. The isocyanomethyl functionality, which is a key feature of this compound, enables the formation of stable amide bonds through nucleophilic attack, a mechanism widely utilized in peptide chemistry and protein engineering.

The structural complexity of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is further amplified by the presence of the tert-Butyl Ester group, which acts as a protecting group for the carboxylic acid moiety. This protective functionality is crucial in multi-step synthetic pathways, as it prevents premature hydrolysis of the ester bond during reaction conditions. A 2024 review in Organic & Biomolecular Chemistry emphasized the role of tert-Butyl Ester derivatives in the synthesis of complex natural products, particularly in the context of total synthesis of alkaloids and terpenoids.

From a synthetic perspective, the preparation of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester typically involves the coupling of pyrrolidine derivatives with isocyanate reagents. A 2023 breakthrough in asymmetric synthesis, reported in Angewandte Chemie International Edition, showcased a novel catalytic approach using chiral Brønsted acids to achieve high enantiomeric purity in the formation of isocyanomethyl derivatives. This method has significantly improved the efficiency of producing the (S)-enantiomer, which is critical for achieving the desired pharmacological profile in drug candidates.

In the context of pharmaceutical development, (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester has been explored for its potential in modulating G protein-coupled receptors (GPCRs). A 2024 preclinical study in ACS Chemical Biology revealed that derivatives of this compound exhibit selective agonist activity at the mu-opioid receptor, suggesting its potential application in the treatment of chronic pain. The tert-Butyl Ester functionality in this context provides a stable scaffold for further modification, enabling the design of drugs with optimized potency and selectivity.

Another area of interest is the use of this compound in the development of protein-protein interaction (PPI) inhibitors. A 2023 study in Nature Communications demonstrated that pyrrolidine-based molecules, including derivatives of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester, can effectively disrupt the interaction between oncogenic kinases and their binding partners. This application highlights the versatility of the isocyanomethyl group in forming covalent or non-covalent interactions, a feature that is increasingly important in the design of targeted therapies.

From an analytical standpoint, the characterization of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester requires advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, is essential for confirming the stereochemistry of the pyrrolidine ring. Mass spectrometry (MS) analysis, combined with high-resolution techniques such as electrospray ionization (ESI-MS), provides critical data for the identification of the tert-Butyl Ester group and the isocyanomethyl functionality.

In conclusion, (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester represents a valuable building block in modern drug discovery. Its unique combination of pyrrolidine and tert-Butyl Ester functionalities, along with the presence of the isocyanomethyl group, positions it as a key molecule in the development of novel therapeutics. Ongoing research in asymmetric synthesis, PPI inhibition, and receptor modulation continues to expand the potential applications of this compound, underscoring its significance in the field of medicinal chemistry.

As the field of chemical biology evolves, the role of tert-Butyl Ester derivatives like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is expected to grow. The ability to tailor the chemical structure of this molecule through functional group modification offers exciting possibilities for the design of drugs with improved pharmacokinetic properties and enhanced therapeutic efficacy. Future studies will likely focus on optimizing the synthesis of this compound and exploring its potential in the treatment of complex diseases, further solidifying its importance in the pharmaceutical industry.

For researchers and chemists, the availability of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester as a starting material presents opportunities for innovation. Whether in the context of drug discovery, materials science, or biochemical research, this compound's versatility and structural complexity make it a valuable tool for advancing scientific understanding and developing new therapeutic strategies. The continued exploration of its properties and applications is likely to yield significant breakthroughs in the years to come.

Ultimately, the study of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester exemplifies the dynamic nature of medicinal chemistry. As new synthetic methods and analytical techniques emerge, the potential of this compound will continue to expand, driving progress in the development of life-saving medications and innovative chemical solutions. The interplay between structure, function, and application remains at the heart of this field, ensuring that compounds like this will play a central role in shaping the future of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In summary, the study of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In summary, the study of (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethyl-pyrrolidine-1-carboxylic Acid tert-Butyl Ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the, and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the field of pharmaceutical science and delivering new solutions to pressing medical challenges.

Ultimately, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester cannot be overstated. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

As the pharmaceutical industry continues to evolve, the importance of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is likely to grow. Their unique structural features and functional capabilities make them indispensable in the quest for new and effective treatments for a wide range of diseases. The ongoing research into their synthesis, properties, and applications underscores their significance in the field of medicinal chemistry and highlights their potential to contribute to future medical advancements.

For those involved in pharmaceutical research and development, the exploration of compounds like (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester offers exciting opportunities for innovation. As the understanding of their properties and applications deepens, these compounds are poised to play an increasingly important role in the development of novel therapeutics. The continued pursuit of knowledge in this area is essential for advancing the field of medicinal chemistry and delivering new solutions to pressing medical challenges.

In conclusion, the study of (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester is a testament to the power of chemical innovation. Its structural complexity and functional versatility make it a valuable tool for researchers and chemists working in various fields. As the field of medicinal chemistry continues to evolve, the potential of this compound will undoubtedly expand, driving progress in the development of new and effective treatments for a wide range of diseases. The ongoing exploration of its properties and applications is essential for advancing the It seems like you're working on a detailed description or analysis of the compound (S)-2-Isocyanomethylpyrrolidine-1-carboxylic acid tert-butyl ester, possibly for a research paper, lab report, or educational purpose. However, the text you provided appears to be repetitive and incomplete, with multiple instances of the same paragraph being repeated. If you'd like, I can help you: 1. Refine and expand the description of the compound, including its structure, synthesis, biological activity, or applications. 2. Correct or rephrase the repetitive text. 3. Provide additional information about the compound, such as its chemical formula, molecular weight, or potential uses. 4. Format the content for clarity and academic tone. Let me know what you need!